Cas no 6052-84-2 (Phenol,4,4'-(1,2-ethanediyl)bis-)

• Product Name: Phenol,4,4'-(1,2-ethanediyl)bis-
• CAS No: 6052-84-2
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 503369
• PubChem ID: 80152
• Update Time: 2025-10-05

Phenol,4,4'-(1,2-ethanediyl)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(1,2-ethanediyl)bis-
• 4-[2-(4-hydroxyphenyl)ethyl]phenol
• BIBENZYL-4,4'-DIOL
• 1,2-Bis-(4-hydroxyphenyl)-ethane
• 1,2-bis(p-hydroxyphenyl)ethane
• 1,2-di(p-hydroxyphenyl)ethane
• 4,4'-(1,2-ethanediyl)bisphenol
• 4,4'-(ethane-1,2-diyl)diphenol
• 4,4'-Dihydroxybibenzyl
• bis(4-hydroxyphenyl)ethane
• Phenol,4'-ethylenedi
• 4,4'-Ethylenediphenol
• NSC 87365
• alpha,alpha'-Bi-p-cresol
• CHEBI:34366
• A937708
• C14341
• Phenol, 4,4'-ethylenedi-
• AKOS005107946
• NSC-87365
• LMPK13090042
• UNII-3OXU6S6XEX
• .ALPHA.,.ALPHA.'-BI-P-CRESOL
• 1,2-bis(4-hydroxyphenyl)ethane
• 4-(4-hydroxyphenethyl)benzenol
• MS-1919
• AC-17945
• BDBM50298237
• 1,2-Bis-(4-hydroxy-phenyl)-ethane
• J805.281F
• Q27116021
• BIDD:ER0178
• 3OXU6S6XEX
• Phenol, 4,4'-(1,2-ethanediyl)bis-
• 6052-84-2
• SCHEMBL69344
• 4,4'-ethylenebisphenol
• Phenol,4'-ethylenedi-
• CHEMBL577241
• 4-[4-Hydroxy-phenethyl]-phenol
• URFNSYWAGGETFK-UHFFFAOYSA-N
• 4,4'-ethane-1,2-diyldiphenol
• 4,4'-(1,2-ethane-diyl)bisphenol
• NCIOpen2_005250
• 4,4''-(ethane-1,2-diyl)diphenol
• NS00125767
• DTXSID7022461
• NSC87365
• Phenol,4'-(1,2-ethanediyl)bis-

• Inchi： 1S/C14H14O2/c15-13-7-3-11(4-8-13)1-2-12-5-9-14(16)10-6-12/h3-10,15-16H,1-2H2
• InChI Key： URFNSYWAGGETFK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)CCC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 214.09900
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.191±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 290 ºC (decomposition)
• Solubility: Almost insoluble (0.088 g/l) (25 º C),
• PSA: 40.46000
• LogP: 2.88300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Phenol,4,4'-(1,2-ethanediyl)bis-

Phenol, 4,4'-(1,2-Ethanediyl)bis-

Phenol, 4,4'-(1,2-Ethanediyl)bis-, also known by its CAS number CAS No. 6052-84-2, is a chemical compound with significant applications in various industries. This compound is widely recognized for its role in the production of polycarbonate plastics and epoxy resins. Its structure consists of two phenol groups connected by a 1,2-ethanediyl bridge, which imparts unique chemical properties that make it highly versatile.

Recent studies have highlighted the importance of understanding the environmental impact of Phenol, 4,4'-(1,2-Ethanediyl)bis-. Researchers have focused on its biodegradation pathways and potential toxicity to aquatic life. For instance, a 2023 study published in the Journal of Environmental Science explored the microbial degradation mechanisms of this compound under various environmental conditions. The findings suggest that certain bacterial strains can effectively metabolize this compound, reducing its persistence in natural ecosystems.

In terms of synthesis methods, traditional approaches involve the condensation reaction between phenol and acetone in the presence of an acid catalyst. However, recent advancements have introduced more sustainable methods. A 2023 paper in the Chemical Engineering Journal reported the development of a catalytic system using zeolites that significantly enhances reaction efficiency while reducing energy consumption. This innovation aligns with global efforts to promote green chemistry and reduce carbon footprints.

The application of Phenol, 4,4'-(1,2-Ethanediyl)bis- extends beyond plastics and resins. It is also used as an intermediate in the production of flame retardants and adhesives. Its ability to form strong intermolecular hydrogen bonds contributes to its effectiveness in these applications. Moreover, ongoing research is exploring its potential in drug delivery systems due to its biocompatible properties.

From a regulatory perspective, the compound has been subject to scrutiny due to concerns about its endocrine-disrupting effects. However, recent studies have provided mixed results. A comprehensive review published in 2023 by the European Food Safety Authority (EFSA) concluded that exposure levels from consumer products are generally below thresholds that would cause adverse health effects. This has helped alleviate some concerns while emphasizing the need for continued monitoring.

In conclusion, Phenol, 4,4'-(1,2-Ethanediyl)bis-, or CAS No. 6052-84-2, remains a critical compound in modern chemistry with a wide range of applications. Advances in synthesis methods and a deeper understanding of its environmental impact are driving innovation and ensuring its continued relevance in sustainable industrial practices.